Cas no 209958-55-4 (Ethyl 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-carboxylate
• CAS No: 209958-55-4
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• CID: 3041954
• Update Time: 2025-07-18

Ethyl 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 1-(3-bromophenyl)-3-methyl-, ethyl ester

• Inchi： 1S/C13H13BrN2O2/c1-3-18-13(17)12-7-9(2)15-16(12)11-6-4-5-10(14)8-11/h4-8H,3H2,1-2H3
• InChI Key： NDBUCFLWLTZNDG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Br)=C2)C(C(OCC)=O)=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-carboxylate

Comprehensive Overview of Ethyl 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-carboxylate (CAS No. 209958-55-4)

Ethyl 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-carboxylate (CAS No. 209958-55-4) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This pyrazole derivative features a 3-bromophenyl substituent and an ethyl carboxylate group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C₁₃H₁₃BrN₂O₂, highlights its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound’s synthetic applications align with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring catalyst-free reactions and microwave-assisted synthesis to optimize the production of such intermediates, reducing environmental impact. Ethyl 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-carboxylate is also investigated for its role in developing antimicrobial agents, addressing global concerns like antibiotic resistance.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound. Its high purity (>98%) ensures reliability in structure-activity relationship (SAR) studies, a focal point for AI-driven drug design platforms. Notably, the bromine atom in its structure facilitates further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry.

From an industrial perspective, demand for custom synthesis of heterocyclic compounds like this is rising, driven by pharmaceutical outsourcing trends. The compound’s patent landscape reveals applications in cancer therapeutics and neurodegenerative disease research, areas garnering significant attention in 2024. Its stability under standard storage conditions (2–8°C, inert atmosphere) further enhances its utility in R&D workflows.

Emerging discussions on cost-effective scaling and regulatory compliance (e.g., REACH, FDA guidelines) underscore the importance of this intermediate. FAQs often revolve around its solubility (DMSO, ethanol) and handling precautions, though it poses no extreme hazards when managed properly. As AI-powered platforms accelerate molecular screening, compounds like Ethyl 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-carboxylate remain integral to high-throughput screening (HTS) libraries.

In summary, CAS 209958-55-4 exemplifies innovation at the intersection of synthetic chemistry and life sciences. Its adaptability to click chemistry and bioorthogonal reactions positions it as a key player in next-generation therapeutics, resonating with today’s emphasis on precision medicine and molecular diversity.